![molecular formula C20H22N2O2 B4444055 N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide](/img/structure/B4444055.png)
N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide
Overview
Description
N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme involved in cellular signaling pathways, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide inhibits PKC by binding to its regulatory domain. This prevents the activation of PKC and downstream signaling pathways, leading to the inhibition of cell proliferation and survival. The inhibition of PKC has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It inhibits the growth and proliferation of cancer cells, induces apoptosis in cancer cells, and reduces the secretion of inflammatory cytokines. It has also been shown to reduce blood glucose levels in diabetic mice and improve insulin sensitivity. Additionally, it has been shown to have a protective effect on the heart by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide in lab experiments is its potency and specificity for PKC inhibition. It is also relatively easy to synthesize and has good solubility in aqueous solutions. However, one of the limitations is its cytotoxicity at high concentrations, which can affect the interpretation of experimental results.
Future Directions
There are several future directions for the research on N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide. One direction is to investigate its potential as a therapeutic agent for cancer, diabetes, and cardiovascular diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, the development of more potent and selective PKC inhibitors based on the structure of this compound is also a promising direction for future research.
Conclusion:
In conclusion, this compound is a promising compound for scientific research due to its potent and specific inhibition of PKC. It has potential therapeutic applications for cancer, diabetes, and cardiovascular diseases. Its mechanism of action involves the inhibition of cell proliferation and survival, induction of apoptosis, and reduction of inflammatory cytokines. While it has advantages for lab experiments, its cytotoxicity at high concentrations is a limitation. Future research directions include investigating its therapeutic potential, studying its mechanism of action, and developing more potent and selective PKC inhibitors.
Scientific Research Applications
N-allyl-4-[(2-methylprop-2-en-1-yl)oxy]-N-(pyridin-2-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of a specific enzyme called protein kinase C (PKC), which is involved in various cellular signaling pathways. PKC has been implicated in the pathogenesis of several diseases, including cancer, diabetes, and cardiovascular diseases. Therefore, this compound has the potential to be used as a therapeutic agent for these diseases.
Properties
IUPAC Name |
4-(2-methylprop-2-enoxy)-N-prop-2-enyl-N-(pyridin-2-ylmethyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-4-13-22(14-18-7-5-6-12-21-18)20(23)17-8-10-19(11-9-17)24-15-16(2)3/h4-12H,1-2,13-15H2,3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTABCUUEUUHLAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC=C(C=C1)C(=O)N(CC=C)CC2=CC=CC=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.